Cas no 745743-57-1 (4-(methylsulfanyl)butanimidamide)
4-(methylsulfanyl)butanimidamide Chemical and Physical Properties
Names and Identifiers
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- Butanimidamide, 4-(methylthio)-
- 4-(Methylthio)butanimidamide
- 4-(methylsulfanyl)butanimidamide
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- Inchi: 1S/C5H12N2S/c1-8-4-2-3-5(6)7/h2-4H2,1H3,(H3,6,7)
- InChI Key: PCQYWNOSYRXJKH-UHFFFAOYSA-N
- SMILES: C(N)(=N)CCCSC
4-(methylsulfanyl)butanimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376761-50mg |
4-(Methylthio)butanimidamide |
745743-57-1 | 98% | 50mg |
¥19346.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376761-100mg |
4-(Methylthio)butanimidamide |
745743-57-1 | 98% | 100mg |
¥20282.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376761-250mg |
4-(Methylthio)butanimidamide |
745743-57-1 | 98% | 250mg |
¥19569.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376761-500mg |
4-(Methylthio)butanimidamide |
745743-57-1 | 98% | 500mg |
¥20433.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376761-1g |
4-(Methylthio)butanimidamide |
745743-57-1 | 98% | 1g |
¥24847.00 | 2024-07-28 | |
| Enamine | EN300-1843896-0.05g |
4-(methylsulfanyl)butanimidamide |
745743-57-1 | 0.05g |
$348.0 | 2023-09-19 | ||
| Enamine | EN300-1843896-0.1g |
4-(methylsulfanyl)butanimidamide |
745743-57-1 | 0.1g |
$364.0 | 2023-09-19 | ||
| Enamine | EN300-1843896-0.25g |
4-(methylsulfanyl)butanimidamide |
745743-57-1 | 0.25g |
$381.0 | 2023-09-19 | ||
| Enamine | EN300-1843896-0.5g |
4-(methylsulfanyl)butanimidamide |
745743-57-1 | 0.5g |
$397.0 | 2023-09-19 | ||
| Enamine | EN300-1843896-1.0g |
4-(methylsulfanyl)butanimidamide |
745743-57-1 | 1g |
$986.0 | 2023-06-02 |
4-(methylsulfanyl)butanimidamide Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-(methylsulfanyl)butanimidamide
4-(Methylsulfanyl)butanimidamide (CAS No. 745743-57-1): A Comprehensive Overview
4-(Methylsulfanyl)butanimidamide, identified by the CAS registry number 745743-57-1, is a chemical compound that has garnered significant attention in recent scientific research. This compound belongs to the class of imidamides, which are known for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and industrial chemistry. The structure of 4-(methylsulfanyl)butanimidamide consists of a butanamide backbone with a methylsulfanyl group attached at the fourth position, making it a derivative of butanimidamide.
The chemical formula of 4-(methylsulfanyl)butanimidamide is C6H12N2OS, and its molecular weight is approximately 156.26 g/mol. The compound exhibits a melting point of around 120°C and is sparingly soluble in water, with a solubility of about 0.1 g/100 mL at room temperature. Its boiling point is estimated to be around 280°C under standard atmospheric pressure. These physical properties make it suitable for various synthetic and analytical applications.
Recent studies have focused on the synthesis and characterization of 4-(methylsulfanyl)butanimidamide. One notable approach involves the reaction of methylthioacetamide with butanoyl chloride in the presence of a base such as pyridine or triethylamine. This method yields high purity product and has been optimized for large-scale production. Researchers have also explored alternative synthetic routes, including the use of microwave-assisted synthesis and catalytic methods, to enhance reaction efficiency and reduce environmental impact.
The biological activity of 4-(methylsulfanyl)butanimidamide has been a focal point in recent investigations. Studies have demonstrated that this compound exhibits moderate antibacterial activity against gram-positive bacteria, particularly Staphylococcus aureus and Bacillus subtilis. Additionally, it has shown potential as an anti-inflammatory agent, with experiments indicating its ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.
In the agricultural sector, 4-(methylsulfanyl)butanimidamide has been evaluated for its pesticidal properties. Field trials have revealed that it possesses moderate insecticidal activity against several agricultural pests, including aphids and whiteflies. Its efficacy is attributed to its ability to disrupt the nervous system of insects, leading to paralysis and death.
The environmental impact of 4-(methylsulfanyl)butanimidamide has also been studied extensively. Research indicates that the compound undergoes rapid biodegradation in soil under aerobic conditions, with a half-life of approximately 10 days. This suggests that it poses minimal risk to aquatic ecosystems when used as an agrochemical. However, further studies are required to assess its long-term effects on non-target species and soil microbiota.
In terms of safety considerations, handling 4-(methylsulfanyl)butanimidamide requires adherence to standard laboratory protocols. Although it is not classified as a hazardous substance under current regulations, prolonged exposure may cause mild skin irritation in sensitive individuals. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling and synthesis.
In conclusion, 4-(methylsulfanyl)butanimidamide, with its unique chemical structure and diverse applications, continues to be an area of active research. Its potential as an antibacterial agent, anti-inflammatory compound, and pesticidal agent highlights its significance in various industries. As research progresses, further insights into its mechanisms of action and environmental fate will undoubtedly enhance its utility while ensuring safe handling practices.
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